Cas no 1261489-61-5 (Ethyl 2-hydroxypyrazine-6-carboxylate)
Ethyl 2-hydroxypyrazine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-hydroxypyrazine-6-carboxylate
- Ethyl 6-oxo-1,6-dihydropyrazine-2-carboxylate
-
- Inchi: 1S/C7H8N2O3/c1-2-12-7(11)5-3-8-4-6(10)9-5/h3-4H,2H2,1H3,(H,9,10)
- InChI Key: QLMLSBZFFOQIPE-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=CC(N1)=O)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 268
- XLogP3: -0.3
- Topological Polar Surface Area: 67.8
Ethyl 2-hydroxypyrazine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099000133-250mg |
Ethyl 2-hydroxypyrazine-6-carboxylate |
1261489-61-5 | 98% | 250mg |
$798.93 | 2023-09-03 | |
| Alichem | A099000133-500mg |
Ethyl 2-hydroxypyrazine-6-carboxylate |
1261489-61-5 | 98% | 500mg |
$1042.78 | 2023-09-03 | |
| Alichem | A099000133-1g |
Ethyl 2-hydroxypyrazine-6-carboxylate |
1261489-61-5 | 98% | 1g |
$1886.33 | 2023-09-03 |
Ethyl 2-hydroxypyrazine-6-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Ethyl 2-hydroxypyrazine-6-carboxylate
Ethyl 2-hydroxypyrazine-6-carboxylate (CAS No. 1261489-61-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-hydroxypyrazine-6-carboxylate (CAS No. 1261489-61-5) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its hydroxypyrazine core structure, has garnered significant attention due to its broad applicability in the development of novel therapeutic agents. The unique chemical properties of Ethyl 2-hydroxypyrazine-6-carboxylate make it an indispensable building block for synthesizing complex molecules, particularly in the realm of drug discovery and development.
The molecular structure of Ethyl 2-hydroxypyrazine-6-carboxylate consists of a pyrazine ring substituted with a hydroxyl group at the 2-position and a carboxylate ester at the 6-position. This arrangement imparts distinct reactivity, allowing for facile functionalization at multiple sites. The hydroxyl group, in particular, serves as a nucleophilic center, enabling the formation of various bioactive scaffolds through condensation reactions with amines, aldehydes, and other electrophiles. Additionally, the ester functionality provides a handle for further derivatization via hydrolysis or transesterification, making it adaptable to diverse synthetic strategies.
In recent years, Ethyl 2-hydroxypyrazine-6-carboxylate has been extensively explored in the synthesis of bioactive molecules with potential therapeutic applications. One notable area of research involves its use in developing antiviral agents. The pyrazine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and inhibit replication. For instance, studies have demonstrated the efficacy of derivatives of Ethyl 2-hydroxypyrazine-6-carboxylate in targeting RNA-dependent RNA polymerases (RdRp) of viruses such as influenza and HIV. The hydroxyl group at the 2-position allows for modifications that enhance binding affinity and selectivity against viral targets.
The compound has also shown promise in the development of anticancer therapies. Pyrazine derivatives are known to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. Researchers have leveraged the reactivity of Ethyl 2-hydroxypyrazine-6-carboxylate to design molecules that disrupt critical signaling pathways in tumor cells. Notably, derivatives incorporating this scaffold have been reported to inhibit tyrosine kinases, which play a pivotal role in cancer progression by promoting cell growth and angiogenesis. The ability to modify both the hydroxyl and ester groups allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, crucial factors for drug-like characteristics.
Beyond its role in antiviral and anticancer applications, Ethyl 2-hydroxypyrazine-6-carboxylate has found utility in other therapeutic areas as well. For example, it has been utilized in the synthesis of compounds with anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. By incorporating the pyrazine core into potential anti-inflammatory agents, researchers aim to modulate inflammatory pathways such as NF-κB and MAPK cascades. The structural flexibility offered by Ethyl 2-hydroxypyrazine-6-carboxylate enables the creation of molecules that can interact with specific inflammatory mediators.
The growing interest in personalized medicine has also driven research into using Ethyl 2-hydroxypyrazine-6-carboxylate as a starting material for customized drug formulations. Advances in medicinal chemistry have allowed for the design of prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. The ester functionality in Ethyl 2-hydroxypyrazine-6-carboxylate provides an excellent platform for such prodrug development due to its stability in circulation but susceptibility to enzymatic hydrolysis at target sites. This approach enhances bioavailability and reduces systemic toxicity, aligning with the principles of precision medicine.
The synthetic methodologies involving Ethyl 2-hydroxypyrazine-6-carboxylate continue to evolve with advancements in chemical technology. Modern techniques such as flow chemistry and microwave-assisted synthesis have streamlined the preparation process, improving yields and scalability while minimizing waste generation. These innovations are particularly important in industrial settings where cost-efficiency and environmental sustainability are paramount concerns. Additionally, computational modeling tools have been increasingly employed to predict reaction outcomes and optimize synthetic routes before experimental validation.
The future prospects for Ethyl 2-hydroxypyrazine-6-carboxylate are vast, given its multifunctional nature and broad applicability across multiple therapeutic domains. As drug discovery efforts continue to expand into untapped areas such as neurodegenerative diseases and rare disorders, this compound is likely to play an even more significant role in generating novel molecular entities with high therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical industry professionals will be essential to fully harness its capabilities.
1261489-61-5 (Ethyl 2-hydroxypyrazine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)